1-(4-ethoxybenzyl)-4-(4-methoxyphenyl)piperazine
Overview
Description
1-(4-ethoxybenzyl)-4-(4-methoxyphenyl)piperazine, also known as EBP or N-(4-methoxyphenyl)-N-(4-ethoxybenzyl)piperazine, is a chemical compound that belongs to the piperazine family. EBP has been studied for its potential use in scientific research due to its unique properties.
Mechanism of Action
1-(4-ethoxybenzyl)-4-(4-methoxyphenyl)piperazine acts as a partial agonist at serotonin receptors, specifically 5-HT1A and 5-HT2A receptors. It has also been shown to have affinity for other receptors, including dopamine and norepinephrine receptors, although its exact mechanism of action is not fully understood.
Biochemical and Physiological Effects:
1-(4-ethoxybenzyl)-4-(4-methoxyphenyl)piperazine has been shown to have a variety of biochemical and physiological effects. It has been shown to increase serotonin and dopamine levels in the brain, and has been studied for its potential use in treating depression and anxiety. It has also been shown to have effects on blood pressure and heart rate.
Advantages and Limitations for Lab Experiments
1-(4-ethoxybenzyl)-4-(4-methoxyphenyl)piperazine has several advantages for use in lab experiments. It has high affinity for serotonin receptors, making it a useful tool for studying these receptors. It also has a relatively long half-life, allowing for longer experiments. However, 1-(4-ethoxybenzyl)-4-(4-methoxyphenyl)piperazine has limitations as well, including potential toxicity at high doses and the need for specialized equipment for its synthesis.
Future Directions
There are several potential future directions for research on 1-(4-ethoxybenzyl)-4-(4-methoxyphenyl)piperazine. It could be studied further for its potential use in treating depression and anxiety, as well as other neurological disorders. It could also be used to study the mechanisms of action of other neurotransmitter receptors, and its potential as a tool for drug discovery could be explored. Additionally, further research could be done to optimize its synthesis and improve its safety profile.
Synthesis Methods
1-(4-ethoxybenzyl)-4-(4-methoxyphenyl)piperazine can be synthesized through a multi-step process involving the reaction of 4-methoxyphenylacetonitrile with 4-ethoxybenzylmagnesium bromide, followed by the addition of piperazine and subsequent purification steps.
Scientific Research Applications
1-(4-ethoxybenzyl)-4-(4-methoxyphenyl)piperazine has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have affinity for various neurotransmitter receptors, including serotonin receptors, and has been used to study the mechanisms of action of these receptors.
properties
IUPAC Name |
1-[(4-ethoxyphenyl)methyl]-4-(4-methoxyphenyl)piperazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O2/c1-3-24-20-8-4-17(5-9-20)16-21-12-14-22(15-13-21)18-6-10-19(23-2)11-7-18/h4-11H,3,12-16H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PYAWLXXHGVOIOR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CN2CCN(CC2)C3=CC=C(C=C3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cambridge id 5264253 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(5-methyl-3-isoxazolyl)-1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]piperidine](/img/structure/B5685877.png)
![2-(2-furyl)-4H-benzo[h]chromen-4-one](/img/structure/B5685878.png)
![(3S*,4S*)-1-(1,3-dimethyl-1H-pyrazolo[3,4-d][1,3]thiazol-5-yl)-4-isopropoxypyrrolidin-3-ol](/img/structure/B5685903.png)
![4-ethoxy-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]benzamide](/img/structure/B5685912.png)
![1-({1-cyclohexyl-3-[(3-methoxyphenoxy)methyl]-1H-1,2,4-triazol-5-yl}methyl)-1H-tetrazole](/img/structure/B5685916.png)
![1-{3-[1-(cyclopent-3-en-1-ylcarbonyl)piperidin-4-yl]propanoyl}-4-phenylpiperazine](/img/structure/B5685961.png)
![1-methyl-3-phenyl-8-(3-thienylmethyl)-1,8-diazaspiro[4.5]decan-2-one](/img/structure/B5685965.png)
![(3aS*,10aS*)-2-[(1-methyl-3-propyl-1H-pyrazol-5-yl)carbonyl]-2,3,3a,4-tetrahydro-1H-[1]benzoxepino[3,4-c]pyrrole-10a(10H)-carboxylic acid](/img/structure/B5685971.png)
